N-(2,3-dimethylphenyl)-2-((6-oxo-5-((3-(trifluoromethyl)phenyl)sulfonyl)-1,6-dihydropyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[[6-oxo-5-[3-(trifluoromethyl)phenyl]sulfonyl-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H18F3N3O4S2/c1-12-5-3-8-16(13(12)2)26-18(28)11-32-20-25-10-17(19(29)27-20)33(30,31)15-7-4-6-14(9-15)21(22,23)24/h3-10H,11H2,1-2H3,(H,26,28)(H,25,27,29)
• InChI Key: NZAFSJVOWFLLJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC=CC(=C3)C(F)(F)F)C
• Molecular Formula: C21H18F3N3O4S2
• Molecular Weight: 497.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-((6-oxo-5-((3-(trifluoromethyl)phenyl)sulfonyl)-1,6-dihydropyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18F3N3O4S2 and its molecular weight is 497.51. The purity is usually 95%.
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Scientific Research Applications

Mefluidide in Plant Stress Protection

Mefluidide, a compound with a similar structure, has been shown to protect chilling-sensitive plants like cucumber and corn from chilling injury. Its protective efficacy is species-specific and concentration-dependent, highlighting its potential as a powerful tool for studying temperature stress mechanisms in biology (Tseng & Li, 1984).

Plant Growth and Embryogenesis

The effects of mefluidide and dicamba on the in vitro growth and somatic embryogenesis of orchard grass were investigated, demonstrating the compound's influence on plant developmental processes. Mefluidide's impact varies with concentration, significantly affecting embryo production and plant growth (Trigiano, Conger, & Songstad, 1987).

Heterocyclic Derivatives and Structural Analysis

Research into heterocyclic derivatives of guanidine, which shares some structural similarities with the queried compound, has provided insights into the formation and structural determination of complex molecules. This work aids in understanding the molecular architecture and potential applications of such compounds (Banfield, Fallon, & Gatehouse, 1987).

Translocator Protein Imaging with PET

A novel series of phenylpyrazolo[1,5-a]pyrimidineacetamides, similar in complexity to the queried compound, was developed as selective ligands for the translocator protein (18 kDa), demonstrating the compound's utility in in vivo imaging using positron emission tomography (PET) (Dollé et al., 2008).

Antimicrobial and Quantum Calculations

The synthesis and antimicrobial activity of novel sulphonamide derivatives, along with quantum calculations, demonstrate the broader utility of such compounds in pharmaceutical research. This approach highlights the potential for developing new antibacterial and antifungal agents (Fahim & Ismael, 2019).